Cas no 191595-08-1 (N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline)

• Product Name: N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline
• CAS No: 191595-08-1
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• MDL: MFCD00422251
• CID: 1027334
• PubChem ID: 682326
• Update Time: 2025-10-22

N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-nitroaniline
• N-(1,3-Benzodioxol-5-ylmethyl)-3-nitroaniline
• AC1LE90E
• ANW-55188
• benzodioxolylmethylnitroaniline
• CTK5I3781
• MolPort-003-723-484
• SR-01000391928-1
• CHEMBL3594256
• J-523154
• DTXSID40350551
• 191595-08-1
• AKOS001592553
• CS-0362365
• N-[(2H-1,3-Benzodioxol-5-yl)methyl]-3-nitroaniline
• UNM000011064101
• SR-01000391928
• BDBM50498379
• EU-0000459
• MFCD00422251
• JS-190C
• N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline

• MDL： MFCD00422251
• Inchi： 1S/C14H12N2O4/c17-16(18)12-3-1-2-11(7-12)15-8-10-4-5-13-14(6-10)20-9-19-13/h1-7,15H,8-9H2
• InChI Key： ZWBFXQHQQBRJCG-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.07976
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• PSA: 73.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline

Comprehensive Overview of N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline (CAS No. 191595-08-1)

N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline (CAS No. 191595-08-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique benzodioxole and nitroaniline moieties, exhibits versatile properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals frequently search for terms like "synthesis of N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline", "applications of CAS 191595-08-1", and "chemical properties of nitroaniline derivatives", reflecting its relevance in contemporary scientific discourse.

The structural framework of N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline combines a benzodioxole ring, known for its electron-rich nature, with a nitroaniline group, which contributes to its reactivity and potential biological activity. This combination has led to its exploration in the development of novel pharmaceutical intermediates and functional materials. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with global sustainability goals. Searches for "eco-friendly synthesis of benzodioxole derivatives" and "nitroaniline-based green catalysts" highlight this growing focus.

In the realm of medicinal chemistry, N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline has been investigated for its potential as a precursor in the design of bioactive molecules. Its nitro group offers a handle for further chemical modifications, enabling the creation of libraries of compounds for drug discovery. Queries such as "nitroaniline derivatives in drug development" and "benzodioxole-based therapeutic agents" are common among researchers seeking to leverage its structural features. Additionally, the compound's aromaticity and electron-withdrawing properties make it a candidate for studies in photophysical applications, including organic electronics and sensor technologies.

From an industrial perspective, CAS No. 191595-08-1 is often discussed in the context of high-performance materials. Its stability and functional groups allow for incorporation into polymers and coatings, enhancing properties like thermal resistance and adhesion. Manufacturers and material scientists frequently explore terms like "benzodioxole additives for polymers" and "nitroaniline-modified surfaces" to identify innovative applications. The compound's compatibility with nanotechnology further expands its utility, particularly in the development of nanocomposites and advanced coatings.

Analytical characterization of N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are critical for ensuring purity and quality. Laboratories and quality control teams often search for "analytical methods for nitroaniline compounds" and "benzodioxole detection protocols" to streamline their workflows. The compound's spectroscopic fingerprints are well-documented, aiding in its identification and quantification in complex matrices.

In summary, N-(1,3-Benzodioxol-5-Ylmethyl)-3-Nitroaniline (CAS No. 191595-08-1) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its integration into cutting-edge research and sustainable technologies underscores its importance, while ongoing studies continue to uncover new potentials. For those interested in its synthetic pathways, applications, or safety profiles, this compound remains a subject of enduring relevance and innovation.